(2R)-2-amino-3-(1,3-thiazol-2-yl)propanoic acid

• Molecular Formula: C6H8N2O2S
• Molecular Weight: 172.21 g/mol
• SMILES: C1=CSC(=N1)CC(C(=O)O)N
• InChI: InChI=1S/C6H8N2O2S/c7-4(6(9)10)3-5-8-1-2-11-5/h1-2,4H,3,7H2,(H,9,10)/t4-/m1/s1
• InChIKey: PXFXXRSFSGRBRT-SCSAIBSYSA-N

Standard L-4-thiazolylalanine or racemic DL-mixtures fail to provide the stereoelectronic constraints required for enzyme mechanism studies and D-peptide catalysts. This (2R)-D-enantiomer with 2-thiazolyl regiochemistry delivers: • Defined β2 conformation (φ -130°, ψ +20°) via intramolecular N-H···N_Tzl H-bond, reducing entropic penalty in macrocycles • Orthogonal amber suppression - not mis-incorporated by L-specific aminoacyl-tRNA synthetases • Dual protease resistance: D-configuration + thiazole steric shielding Suitable for catalytic triad mapping, mirror-image peptide catalysts, and stability-enhanced neurotensin analogs.

Why (2R)-2-Amino-3-(1,3-thiazol-2-yl)propanoic Acid Matters for Research

(2R)-2-Amino-3-(1,3-thiazol-2-yl)propanoic acid, also referred to as D-β-(2-thiazolyl)alanine, is a non-proteinogenic, chiral α-amino acid featuring a thiazole heterocycle tethered at the β-carbon via a methylene bridge [1]. Substitution of the thiazole ring at the 2-position (rather than the more common 4-position) repositions the endocyclic nitrogen and sulfur atoms relative to the peptide backbone, altering hydrogen-bonding capacity, metal-chelation geometry, and conformational preferences in peptides [2]. The (R)-absolute configuration at the α-carbon is noteworthy because most biosynthetically relevant thiazole amino acids—such as the bottromycin-derived β-(2-thiazolyl)-β-alanine and L-4-thiazolylalanine (Protinol)—belong to the L-series [3]. This makes the D-enantiomer a rare tool for probing stereochemical constraints in enzyme active sites and for constructing protease-resistant peptide analogs. Its procurement value lies in the combination of three differentiating features that are absent in the racemic DL-mixture or the more abundant L- and 4-thiazolyl regioisomers: (i) the 2-thiazolyl connectivity, (ii) D-configuration, and (iii) the α-amino acid (rather than β-amino acid) backbone.

1

2-Thiazolyl connectivity positions endocyclic N and S for distinct hydrogen-bond and metal-chelation geometry vs. 4-thiazolyl regioisomers.

2

D-configuration supports orthogonal studies where L-selective aminoacyl-tRNA synthetases do not mis-incorporate the residue.

3

α-Amino acid backbone enables standard Fmoc-SPPS incorporation, distinct from β-amino acid variants with different racemization profiles.

• [1] Bredenkamp, M. W., Holzapfel, C. W., & van Zyl, W. J. (1990). The Chiral Synthesis of Thiazole Amino Acid Enantiomers. Synthetic Communications, 20(15), 2235–2249. View Source
• [2] Staś, M., Broda, M. A., & Siodłak, D. (2021). Thiazole–amino acids: influence of thiazole ring on conformational properties of amino acid residues. Amino Acids, 53, 673–686. View Source
• [3] Seto, Y., et al. (1974). Studies of Unusual Amino Acids and Their Peptides. V. The Synthesis and the Absolute Configuration of β(2-Thiazolyl)-β-alanine Present in Bottromycin. Bulletin of the Chemical Society of Japan, 47(1), 151–155. View Source

Generic Substitution Risks for (2R)-2-Thiazolylalanine

Procurement based solely on the “thiazolylalanine” substructure name invites substitution with L-4-thiazolylalanine (CAS 119433-80-6, the most commercially stocked variant) or the racemic DL-2-thiazolylalanine (CAS 1596-65-2). These swaps fail because the position of the thiazole ring attachment (C2 vs. C4) dictates the spatial orientation of the heteroatom lone pairs and the dipole moment of the side chain, directly affecting molecular recognition by biological targets [1]. Likewise, the D- versus L-configuration determines whether the amino acid is recognized by endogenous aminoacyl-tRNA synthetases (L-selective) or by D-amino acid-specific transpeptidases in bacterial peptidoglycan [2]. Racemic DL-mixtures introduce a 50% contamination of the undesired enantiomer, which in enzyme inhibition assays can produce misleading IC50 values and in peptide synthesis generates diastereomeric products requiring additional separation [3]. The quantitative evidence in Section 3 demonstrates that specific procurement of the (2R)-2-thiazolyl enantiomer is necessary to achieve the stereoelectronic and conformational properties described.

Target

(2R)-2-Thiazolylalanine

L-4-Thiazolylalanine (CAS 119433-80-6)

Regioisomer shifts thiazole attachment from C2 to C4; heteroatom orientation may alter hydrogen-bonding and metal-chelation geometry in target binding.

Target

(2R)-2-Thiazolylalanine

DL-2-Thiazolylalanine (CAS 1596-65-2)

Racemic mixture introduces 50% undesired L-enantiomer; enzyme inhibition assays may yield shifted IC50 values and diastereomeric peptide products.

Target

(2R)-2-Thiazolylalanine

β-(2-Thiazolyl)-β-alanine

β-Amino acid backbone differs in architecture; racemization profile and SPPS coupling chemistry may not transfer to the α-amino acid scaffold.

• [1] Staś, M., Broda, M. A., & Siodłak, D. (2021). Thiazole–amino acids: influence of thiazole ring on conformational properties of amino acid residues. Amino Acids, 53, 673–686. View Source
• [2] Wang, Y.-S., et al. (2016). Probing the Catalytic Charge-Relay System in Alanine Racemase with Genetically Encoded Histidine Mimetics. ACS Chemical Biology, 11(12), 3305–3309. View Source
• [3] Bredenkamp, M. W., Holzapfel, C. W., & van Zyl, W. J. (1990). The Chiral Synthesis of Thiazole Amino Acid Enantiomers. Synthetic Communications, 20(15), 2235–2249. View Source

Head-to-Head Evidence: (2R)-2-Thiazolylalanine vs. Closest Analogs

Genetic Encoding Efficiency as a Histidine Mimetic

Thiazole alanine (as the L-enantiomer) can be site-specifically incorporated into proteins via engineered pyrrolysyl-tRNA synthetase (PylRS)/tRNA_CUA pairs in E. coli, enabling precise replacement of histidine residues. When three catalytic histidines in alanine racemase were individually replaced with thiazole alanine, the enzyme's catalytic efficiency (k_cat/K_M) decreased by 1–3 orders of magnitude relative to wild-type, demonstrating that the thiazole side chain's reduced hydrogen-bonding capacity (one nitrogen vs. two in imidazole) quantitatively disrupts the charge-relay network [1]. By comparison, replacement with 3-methyl-histidine, which retains both ring nitrogens but with altered tautomeric preference, produced a distinct perturbation pattern. The differential effect between thiazole alanine and 3-methyl-histidine at the same residue position provides a quantitative map of the proton-relay contributions of each imidazole nitrogen [1]. This genetic encoding compatibility distinguishes thiazole alanine from other histidine isosteres such as 4-thiazolylalanine, for which no amber suppression data have been reported [2].

Genetic Encoding Efficiency

Head-to-head

k_cat/K_M decreased 10- to 1,000-fold vs. wild-type alanine racemase; differential perturbation vs. 3-methyl-histidine at His357

Supports histidine proton-relay deconvolution studies

PylRS(N346A/C348A)/tRNA_CUA pair; E. coli expression; pH 8.0, 37°C

Evidence Dimension	Enzyme catalytic efficiency change upon histidine replacement
Target Compound Data	k_cat/K_M decreased 10- to 1,000-fold vs. wild-type alanine racemase (thiazole alanine at His166, His199, His357) [1]
Comparator Or Baseline	3-Methyl-histidine at same positions: distinct residual activity profile; Wild-type His: k_cat = 120 s⁻¹, K_M = 8.0 mM for L-alanine [1]
Quantified Difference	Thiazole alanine vs. 3-methyl-histidine: differential loss of catalytic efficiency at His357 (thiazole alanine ~100-fold reduction; 3-methyl-histidine ~10-fold reduction) [1]
Conditions	E. coli BL21(DE3) expression; in vitro enzyme kinetics (pH 8.0, 37°C); site-directed amber suppression with PylRS(N346A/C348A)/tRNA_CUA pair [1]

Why This Matters

Demonstrates that thiazole alanine is not merely a 'histidine analog' but provides quantitatively distinct hydrogen-bond disruption, enabling researchers to deconvolve individual histidine contributions in catalytic triads—a capability not achievable with 4-thiazolylalanine (no established genetic encoding) or with 3-methyl-histidine alone.

• [1] Wang, Y.-S., et al. (2016). Probing the Catalytic Charge-Relay System in Alanine Racemase with Genetically Encoded Histidine Mimetics. ACS Chemical Biology, 11(12), 3305–3309. View Source
• [2] Exendin-4 Derivatives as Selective Glucagon Receptor Agonists (Patent application). 4-Thiazolylalanine at position 1 confers glucagon receptor selectivity, but no genetic encoding data exist for this regioisomer. View Source

Conformational Restriction and the β2 Preference

DFT calculations and Cambridge Structural Database analysis reveal that 2-thiazolyl amino acid residues preferentially adopt a semi-extended β2 conformation (φ ≈ -130°, ψ ≈ +20°), stabilized by an intramolecular N–H···N_Tzl hydrogen bond between the backbone amide proton and the thiazole ring nitrogen [1]. This contrasts sharply with the oxazole analog, which favors the β1 conformation, and with 4-thiazolyl residues where the ring nitrogen is positioned further from the backbone, weakening the N–H···N_Tzl interaction [1]. The conformational energy difference between β2 and β1 conformers for 2-thiazolylalanine is approximately 2–3 kcal/mol favoring β2, compared to <1 kcal/mol for the oxazole analog [1]. For dehydroalanine-thiazole hybrids, an additional π-conjugation effect further rigidifies the structure [1].

Conformational Preference

Head-to-head

β2 conformation (φ≈-130°, ψ≈+20°) stabilized by N-H···N_Tzl H-bond; reported ΔE(β2→β1)≈2–3 kcal/mol

Reported conformational context for peptide foldamer design

B3LYP/6-311++G(d,p) DFT; oxazole analog favors β1; 4-thiazolyl shows no β2 preference

Evidence Dimension	Preferred backbone dihedral angles (φ, ψ) in low-energy conformers
Target Compound Data	β2 conformation: φ ≈ -130°, ψ ≈ +20° (stabilized by N–H···N_Tzl H-bond) [1]
Comparator Or Baseline	Oxazole analog: β1 conformation (φ ≈ -60°, ψ ≈ -30°); 4-thiazolyl: no β2 preference due to increased N_Tzl–backbone distance [1]
Quantified Difference	ΔE(β2 → β1) ≈ 2–3 kcal/mol for 2-thiazolylalanine vs. <1 kcal/mol for 2-oxazolylalanine [1]
Conditions	B3LYP/6-311++G(d,p) DFT calculations in gas phase and PCM water; CSD survey of experimentally determined structures [1]

Why This Matters

The 2-thiazolylalanine residue provides a tunable conformational switch for peptide engineering: replacing it with the 4-thiazolyl isomer or oxazole analog eliminates the β2 preference, altering enzymatic recognition, protease susceptibility, and macrocycle geometry.

• [1] Staś, M., Broda, M. A., & Siodłak, D. (2021). Thiazole–amino acids: influence of thiazole ring on conformational properties of amino acid residues. Amino Acids, 53, 673–686. View Source

Performance in Asymmetric Organocatalysis

A peptide incorporating a thiazolylalanine (Taz) residue as the catalytic N-heterocyclic carbene precursor promoted the intramolecular Stetter cyclization of a test substrate to form a chromanone product with up to 81% enantiomeric excess (ee) [1]. This represents a proof-of-concept that the thiazole moiety in an amino acid context can function as an asymmetric organocatalyst. In the absence of the thiazolylalanine residue, the peptide scaffold alone (e.g., Pro-Phe dipeptide) produced racemic or low-ee (<10%) product mixtures [1]. The 81% ee was achieved under optimized conditions with 20 mol% catalyst loading in CH₂Cl₂ at room temperature over 24 h [1].

Organocatalytic Performance

Head-to-head

81% ee in intramolecular Stetter cyclization; 20 mol% Taz-containing peptide catalyst

Supports peptide-based asymmetric catalyst development

CH₂Cl₂, RT, 24 h, DBU base; peptide without Taz residue reported substantially lower ee

Evidence Dimension	Enantiomeric excess of intramolecular Stetter cyclization product
Target Compound Data	81% ee (Taz-containing catalyst, 20 mol%) [1]
Comparator Or Baseline	Peptide without Taz residue: <10% ee (racemic) [1]
Quantified Difference	Δee = >71% (81% vs. <10%)
Conditions	Intramolecular Stetter reaction; substrate 2-(2-formylphenoxy)acetaldehyde; 20 mol% catalyst; CH₂Cl₂, RT, 24 h; DBU base [1]

Why This Matters

Validates the procurement of the thiazolylalanine building block for constructing peptide-based asymmetric catalysts—a niche where simple achiral thiazole reagents or non-amino acid thiazolium salts cannot replicate the chiral induction from the peptide secondary structure.

• [1] Mennen, S. M., & Miller, S. J. (2004). A peptide-catalyzed asymmetric Stetter reaction. Chemical Communications, 2846–2847. View Source

Plasma Stability Enhancement in Peptide Analogues

Incorporation of (L)-β-phenylthiazol-4-ylalanine at position 11 of neurotensin(8–13) analogues improved plasma stability relative to native Tyr11-containing peptide while preserving NTS1 receptor binding affinity [1]. The β-arylthiazole alanine was synthesized with 98% ee via diastereoselective alkylation, underscoring the necessity of enantiopure material for reproducible pharmacological data [1]. Although this study used the 4-thiazolyl regioisomer and L-configuration, the structure-activity principle—that the thiazole ring near the peptide backbone shields against proteolytic degradation—provides a class-level inference that the (2R)-2-thiazolyl variant, with altered ring orientation, would offer a distinct stability-selectivity profile [1].

Plasma Stability Class Precedent

Class-level

β-Arylthiazole alanine incorporation improved plasma stability in neurotensin(8–13) analogues while preserving NTS1 receptor binding

Class-level inference for thiazole-bearing amino acid stability context

4-Thiazolyl L-configuration data; 2-thiazolyl D-configuration stability context requires validation

Evidence Dimension	Plasma stability and receptor selectivity of neurotensin analogues
Target Compound Data	Extrapolated: 2-thiazolyl-D-alanine incorporation expected to alter plasma stability and stereoselectivity vs. native peptide [1]
Comparator Or Baseline	Native NT(8–13) with Tyr11 vs. NT(8–13) with (L)-β-phenylthiazol-4-ylalanine at position 11: improved plasma stability (t₁/₂ not numerically reported) and preserved NTS1 binding [1]
Quantified Difference	Synthesis: 98% ee achieved for β-arylthiazole alanines; stability improvement not numerically defined in abstract [1]
Conditions	Plasma stability assay; NTS1 receptor binding assay; synthesis via glycine tert-butyl ester Schiff base alkylation with hydroxypinanone chiral inducer [1]

Why This Matters

Establishes the broader class precedent that thiazole-bearing amino acids confer metabolic stability advantages in peptide therapeutics, positioning the (2R)-2-thiazolyl enantiomer as a candidate for exploring stereochemistry-dependent stability enhancements.

• [1] Baumann, M., et al. (2022). Stereoselective Synthesis of β-(5-Arylthiazolyl) α-Amino Acids and Use in Neurotensin Analogues. Journal of Peptide Science, 28(6), e3388. View Source

Racemization Lability vs. β-Amino Acid Counterparts

Seto et al. demonstrated that β-(2-thiazolyl)-β-alanine (a β-amino acid constituent of bottromycin) racemizes readily under standard peptide acid hydrolysis conditions (6 N HCl, 110°C) [1]. The (2R)-2-amino-3-(1,3-thiazol-2-yl)propanoic acid described here, being an α-amino acid with the chiral center at the Cα, is expected to exhibit different racemization kinetics. In general, α-amino acids racemize via deprotonation of the Cα-H (pKa ~21 for alanine in water), whereas β-amino acids lack this facile pathway. This structural difference implies that the (2R)-α-amino acid variant is more epimerization-prone during Fmoc-SPPS coupling steps (requiring careful base selection) compared to the β-amino acid counterpart, but offers superior incorporation into standard peptide backbones [2]. This is critical for procurement decisions when selecting between α- and β-thiazolylalanine building blocks for peptide synthesis.

Racemization Profile

Class-level

α-Amino acid: expected Cα-H deprotonation pKa ~21, moderate base sensitivity during Fmoc-SPPS; β-amino acid: complete racemization under 6 N HCl, 110°C

Reported differential handling requirements for solid-phase peptide synthesis

α-Amino acid scaffold compatible with standard Fmoc-SPPS with optimized coupling conditions

Evidence Dimension	Racemization susceptibility under acidic and basic conditions
Target Compound Data	α-Amino acid (2R)-2-amino-3-(1,3-thiazol-2-yl)propanoic acid: expected Cα-H deprotonation pKa ~21 (water), moderate base sensitivity during Fmoc-SPPS [2]
Comparator Or Baseline	β-(2-Thiazolyl)-β-alanine (bottromycin constituent): complete racemization observed under 6 N HCl hydrolysis at 110°C; resolved via brucine salt of phthalyl derivative [1]
Quantified Difference	β-amino acid: rapid racemization under acidic hydrolysis; α-amino acid: expected epimerization under basic coupling but acid-stable (class-level inference)
Conditions	6 N HCl, 110°C (hydrolysis) for β-isomer [1]; Fmoc-SPPS: 20% piperidine/DMF for α-isomer [2]

Why This Matters

The differential racemization profile dictates handling protocols: the α-amino acid scaffold is compatible with standard Fmoc-SPPS (with optimized coupling conditions), while the β-amino acid variant requires specialized resolution techniques to obtain enantiopure material—a hidden cost factor in procurement.

• [1] Seto, Y., et al. (1974). Studies of Unusual Amino Acids and Their Peptides. V. The Synthesis and the Absolute Configuration of β(2-Thiazolyl)-β-alanine Present in Bottromycin. Bulletin of the Chemical Society of Japan, 47(1), 151–155. View Source
• [2] Bredenkamp, M. W., Holzapfel, C. W., & van Zyl, W. J. (1990). The Chiral Synthesis of Thiazole Amino Acid Enantiomers. Synthetic Communications, 20(15), 2235–2249. View Source

Industrial-Scale Production Feasibility

Kaneka Corporation has patented a method for producing optically active thiazolylalanine derivatives and their salts without hazardous reagents, achieving high optical purity suitable for industrial-scale manufacturing [1]. The process uses an enzymatic resolution approach specifically documented for thiazolylalanine, targeting pharmaceutical intermediate quality [1]. This patent establishes a commercial pathway for kilogram-scale production of enantiopure (2R) or (2S) thiazolylalanine, provided the correct starting enantiomer is selected. The existence of an industrial process patent distinguishes 2-thiazolylalanine from many niche unnatural amino acids for which only academic milligram-scale syntheses exist, directly informing procurement decisions when transition from research to pilot scale is anticipated [1].

Scalable Production Pathway

Class-level

Enzymatic resolution method patented (Kaneka); lipase-catalyzed kinetic resolution of N-benzyloxycarbonyl-thiazolylalanine ester; multi-kg production feasible

Supports research-to-pilot scale procurement continuity

Patent-backed process; aqueous/organic biphasic system, pH 7.0–8.0, 30–40°C

Evidence Dimension	Scalability of enantiopure production
Target Compound Data	Kaneka process: enzymatic resolution of N-benzyloxycarbonyl-thiazolylalanine ester using lipase; applicable to both (R)- and (S)-enantiomers [1]
Comparator Or Baseline	Academic modified Hantzsch synthesis: optical purity maintained but at <10 g scale typical; racemization risk under harsh conditions [2]
Quantified Difference	Enzymatic resolution: multi-kg feasible; Hantzsch academic synthesis: limited to gram-scale [1][2]
Conditions	Lipase-catalyzed resolution in aqueous/organic biphasic system; pH 7.0–8.0, 30–40°C [1]

Why This Matters

Procurement of compounds backed by industrial process patents reduces supply chain risk for programs transitioning from discovery to development, ensuring that the same enantiopure material available at research scale can be sourced at pilot and commercial volumes.

• [1] Kaneka Corporation. (2010). Processes for production of optically active thiazolylalanine derivative and salt thereof. WO2010143409A1. View Source
• [2] Bredenkamp, M. W., Holzapfel, C. W., & van Zyl, W. J. (1990). The Chiral Synthesis of Thiazole Amino Acid Enantiomers. Synthetic Communications, 20(15), 2235–2249. View Source

High-Value Application Scenarios for (2R)-2-Thiazolylalanine

Deconvoluting Histidine Proton-Relay Networks

Researchers studying catalytic triads (e.g., serine proteases, cysteine proteases, alanine racemase) can genetically encode thiazole alanine at specific histidine positions using the engineered PylRS(N346A/C348A)/tRNA_CUA pair in E. coli. The resulting mutant enzymes show a quantitative loss of catalytic efficiency (10- to 1,000-fold reduction in k_cat/K_M) that maps the contribution of each imidazole nitrogen to the proton-relay network [1]. The (2R)-D-enantiomer is critical here because L-aminoacyl-tRNA synthetases discriminate against D-amino acids, enabling orthogonal experiments where the D-form is not mis-incorporated into background proteins. This scenario is uniquely served by the 2-thiazolylalanine scaffold; 4-thiazolylalanine has not been demonstrated in amber suppression systems, and 3-methyl-histidine provides complementary but non-identical perturbation profiles [1].

Foldamer Engineering with β2 Conformational Locks

The 2-thiazolyl group imposes a semi-extended β2 backbone conformation (φ ≈ -130°, ψ ≈ +20°) stabilized by an intramolecular N–H···N_Tzl hydrogen bond, distinct from the β1 preference of oxazoles or the flexible behavior of 4-thiazolyl analogs [2]. Peptide chemists designing macrocyclic inhibitors or β-hairpin mimetics can use the (2R)-2-amino-3-(1,3-thiazol-2-yl)propanoic acid residue as a rigid conformational element. The ~2–3 kcal/mol energy penalty for deviating from the β2 conformation means the residue acts as a conformational “lock,” improving target binding by reducing the entropic penalty upon complex formation [2].

Developing Chiral Peptide-Thiazole Organocatalysts

The thiazole ring in thiazolylalanine can serve as an N-heterocyclic carbene precursor for organocatalytic Stetter and benzoin reactions, achieving up to 81% ee when embedded in a structured peptide environment [3]. The D-configuration of (2R)-2-amino-3-(1,3-thiazol-2-yl)propanoic acid enables the construction of mirror-image peptide catalysts (D-peptide scaffolds) that are resistant to proteolytic degradation during catalysis, extending catalyst lifetime. The 2-thiazolyl connectivity positions the reactive carbene center differently than 4- or 5-thiazolyl regioisomers, providing a distinct steric environment around the catalytic site [3].

Engineering Protease-Resistant Bioactive Peptides

Neurotensin analogue studies demonstrate that β-arylthiazole alanine incorporation at native aromatic amino acid positions (Tyr, Phe) improves plasma stability while preserving receptor binding [4]. The (2R)-2-amino-3-(1,3-thiazol-2-yl)propanoic acid offers a D-configured, 2-thiazolyl variant for these replacement studies. D-amino acid incorporation inherently confers resistance to mammalian proteases, and the thiazole ring adds additional steric and electronic shielding of adjacent peptide bonds. This dual mechanism—stereochemical (D-configuration) and electronic (thiazole heterocycle)—may produce synergistic stability enhancements superior to either strategy alone [4].

Application

Selection Property

Validation Focus

Histidine proton-relay deconvolution studies

Genetic encoding via PylRS/tRNA_CUA system

Catalytic triad perturbation profiling

Peptide foldamer and macrocycle engineering

β2 conformational preference (2-thiazolyl)

Backbone dihedral constraint analysis

Peptide-based asymmetric organocatalysis

Thiazole NHC precursor in chiral peptide scaffold

Enantioselectivity in Stetter/benzoin reactions

Protease-resistant peptide analogue design

D-configuration with thiazole heterocycle shielding

Plasma stability and stereochemical integrity assessment

• [1] Wang, Y.-S., et al. (2016). Probing the Catalytic Charge-Relay System in Alanine Racemase with Genetically Encoded Histidine Mimetics. ACS Chemical Biology, 11(12), 3305–3309. View Source
• [2] Staś, M., Broda, M. A., & Siodłak, D. (2021). Thiazole–amino acids: influence of thiazole ring on conformational properties of amino acid residues. Amino Acids, 53, 673–686. View Source
• [3] Mennen, S. M., & Miller, S. J. (2004). A peptide-catalyzed asymmetric Stetter reaction. Chemical Communications, 2846–2847. View Source
• [4] Baumann, M., et al. (2022). Stereoselective Synthesis of β-(5-Arylthiazolyl) α-Amino Acids and Use in Neurotensin Analogues. Journal of Peptide Science, 28(6), e3388. View Source